Cas no 2229464-81-5 (2-methoxy-5-(trifluoromethyl)phenyl sulfamate)

• Product Name: 2-methoxy-5-(trifluoromethyl)phenyl sulfamate
• CAS No: 2229464-81-5
• MF: C₈H₈F₃NO₄S
• MW: 271.213631629944
• CID: 5945271
• PubChem ID: 165705430
• Update Time: 2025-05-25

2-methoxy-5-(trifluoromethyl)phenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(trifluoromethyl)phenyl sulfamate
• EN300-2004920
• 2229464-81-5

• Inchi： 1S/C8H8F3NO4S/c1-15-6-3-2-5(8(9,10)11)4-7(6)16-17(12,13)14/h2-4H,1H3,(H2,12,13,14)
• InChI Key： MLIVPHHEYRMLCT-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1=C(C=CC(C(F)(F)F)=C1)OC

Computed Properties

• Exact Mass: 271.01261340g/mol
• Monoisotopic Mass: 271.01261340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87Ų

Additional information on 2-methoxy-5-(trifluoromethyl)phenyl sulfamate

Professional Introduction to Compound with CAS No. 2229464-81-5 and Product Name: 2-methoxy-5-(trifluoromethyl)phenyl sulfamate

2-methoxy-5-(trifluoromethyl)phenyl sulfamate, identified by its Chemical Abstracts Service (CAS) number 2229464-81-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the sulfamate class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 2-methoxy-5-(trifluoromethyl)phenyl sulfamate, particularly the presence of a methoxy group at the 2-position and a trifluoromethyl group at the 5-position of the phenyl ring, contribute to its unique chemical properties and biological interactions.

The sulfamate functional group in this compound plays a crucial role in modulating its reactivity and interaction with biological targets. Sulfamates are widely recognized for their ability to act as inhibitors, often targeting enzymes or receptors involved in various metabolic pathways. The introduction of fluorine atoms, specifically the trifluoromethyl group, further enhances the electronic properties of the molecule, influencing its lipophilicity, metabolic stability, and binding affinity. These structural attributes make 2-methoxy-5-(trifluoromethyl)phenyl sulfamate a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the development of novel sulfamate-based compounds due to their broad spectrum of biological activities. Research has demonstrated that sulfamates can exhibit anti-inflammatory, anti-proliferative, and anti-microbial properties, making them valuable candidates for treating various diseases. The specific arrangement of functional groups in 2-methoxy-5-(trifluoromethyl)phenyl sulfamate suggests potential applications in targeting inflammatory pathways and modulating enzyme activity. For instance, studies have shown that sulfamates can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation.

Moreover, the methoxy group in 2-methoxy-5-(trifluoromethyl)phenyl sulfamate contributes to its stability and bioavailability, which are critical factors for any therapeutic compound. The methoxy group can also participate in hydrogen bonding interactions, enhancing the compound's binding affinity to biological targets. This feature is particularly important for designing molecules that require precise interaction with proteins or nucleic acids. The combination of these structural elements makes 2-methoxy-5-(trifluoromethyl)phenyl sulfamate a versatile scaffold for medicinal chemistry innovation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-methoxy-5-(trifluoromethyl)phenyl sulfamate with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development by simulating their interactions with biological targets. For example, virtual screening techniques have been used to evaluate how 2-methoxy-5-(trifluoromethyl)phenyl sulfamate might bind to enzymes or receptors involved in diseases such as cancer and inflammation. Such computational studies have provided valuable insights into the compound's mechanism of action and potential therapeutic applications.

In addition to computational approaches, experimental studies have also contributed significantly to our understanding of 2-methoxy-5-(trifluoromethyl)phenyl sulfamate. In vitro assays have been conducted to assess its activity against various biological targets, including enzymes and cell lines relevant to human diseases. These experiments have revealed that 2-methoxy-5-(trifluoromethyl)phenyl sulfamate exhibits promising inhibitory effects on certain enzymes, suggesting its potential as a lead compound for drug development. Furthermore, preclinical studies have been initiated to evaluate its safety and efficacy in animal models, providing further evidence of its therapeutic potential.

The synthesis of 2-methoxy-5-(trifluoromethyl)phenyl sulfamate represents another area of interest within the pharmaceutical industry. Efficient synthetic routes are essential for producing this compound on an industrial scale while maintaining high purity and yield. Researchers have developed multi-step synthetic strategies that leverage modern organic chemistry techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods. These synthetic approaches not only facilitate the production of 2-methoxy-5-(trifluoromethyl)phenyl sulfamate but also provide insights into optimizing its structure for improved biological activity.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The presence of fluorine can significantly alter the pharmacokinetic properties of a molecule, including its metabolic stability, solubility, and distribution within the body. In 2-methoxy-5-(trifluoromethyl)phenyl sulfamate, the trifluoromethyl group enhances lipophilicity while also contributing to metabolic resistance against degradation by enzymes such as cytochrome P450 (CYP450). This feature is particularly advantageous for designing drugs with longer half-lives and improved bioavailability.

Future research directions for 2-methoxy-5-(trifluoromethyl)phenyl sulfamate may include exploring its potential as an intermediate in synthesizing more complex drug candidates. By modifying specific functional groups or incorporating additional moieties into its structure, researchers can generate novel derivatives with enhanced biological activity or improved pharmacokinetic profiles. Additionally, investigating the compound's mechanism of action at a molecular level will provide deeper insights into its therapeutic potential and guide future drug development efforts.

The growing body of evidence supporting the efficacy and safety of compounds like 2-methoxy-5-(trifluoromethyl)phenyl sulfamate underscores their importance in modern medicine. As our understanding of disease mechanisms continues to evolve, so too does our ability to develop targeted therapies that address these complexities effectively. The unique structural features and promising biological activities make 2-methoxy-5-(trifluoromethyl)phenyl sulfamate a valuable asset in the pharmaceutical arsenal against various diseases.